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Compound of Interest

Compound Name: Phenylmethanimine

Cat. No.: B108103 Get Quote

Phenylmethanimine, also known as benzaldehyde imine or N-benzylideneamine, is a

chemical compound that requires careful handling and disposal due to its hazardous

properties. This guide provides essential safety and logistical information for researchers,

scientists, and drug development professionals to ensure the proper disposal of

phenylmethanimine in a safe and environmentally responsible manner. Adherence to local,

state, and federal regulations is paramount throughout the disposal process.[1][2]

Key Safety and Hazard Information
Phenylmethanimine is classified as a hazardous substance, exhibiting corrosive properties

that can cause severe skin burns and eye damage.[2][3] It is also harmful if swallowed or in

contact with skin.[2][3] Therefore, appropriate personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles, and a lab coat, must be worn when handling this

chemical.[1][3] All handling should be performed in a well-ventilated area or under a chemical

fume hood.[1]

Quantitative Data for Phenylmethanimine
The following table summarizes key quantitative data for phenylmethanimine (benzylamine),

which is essential for risk assessment and the planning of disposal procedures.
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Property Value Source

Aquatic Toxicity (Acute)

LC50 (Fish, 96h) <46.4 mg/L [4]

EC50 (Aquatic Invertebrates,

24h)
>100 mg/L [4]

ErC50 (Algae, 72h) 50 mg/L [4]

Physical/Chemical Properties

UN Number UN2735 [5]

Hazard Class 8 (Corrosive) [5]

Packing Group II [5]

Note: Phenylmethanimine is a synonym for benzylamine, and safety data for benzylamine is

used here.

Phenylmethanimine Disposal Workflow
The following diagram illustrates the recommended step-by-step procedure for the safe

disposal of phenylmethanimine waste.
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Start: Phenylmethanimine Waste Generated

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste
(Keep separate from incompatible materials)

Step 3: Label Waste Container
('Hazardous Waste', 'Phenylmethanimine')

Step 4: Store Securely
(Cool, dry, well-ventilated area)

Step 5: Contact Environmental Health & Safety (EHS) or Licensed Waste Disposal Service

Step 6: Arrange for Professional Transport
(Follow DOT regulations)

Step 7: Final Disposal
(Incineration is the preferred method)

End: Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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